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Compound of Interest

Compound Name: Diamine phosphate

Cat. No.: B2934670

A Comparative Analysis of Diammonium
Phosphate and Other Fire Retardant Agents

This guide provides a comprehensive comparison of the fire retardancy performance of
diammonium phosphate (DAP) with other commonly used agents, including ammonium sulfate
(AS), huntite/hydromagnesite minerals, ammonium polyphosphate (APP), and expandable
graphite (EG). The information is intended for researchers, scientists, and drug development
professionals, presenting objective data from various experimental studies to facilitate informed
decisions in material science and safety.

Quantitative Performance Data

The fire retardancy efficacy of these agents has been evaluated across various materials,
including polymers and cellulosic substrates like wood and textiles. Key performance indicators
such as the Limiting Oxygen Index (LOI), UL-94 vertical burn ratings, cone calorimetry data,
and thermogravimetric analysis (TGA) results are summarized below.

Limiting Oxygen Index (LOI) and UL-94 Ratings

The LOI indicates the minimum oxygen concentration required to sustain combustion, with
higher values signifying better fire resistance.[1][2][3] The UL-94 is a standard test for the
flammability of plastic materials.
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Fire
Polymer/Ma Concentrati UL-94
Retardant . LOI (%) . Source
terial on (wt%) Rating
Agent
Diammonium )
Epoxy Resin
Phosphate ) 12 33.2 V-0 [4]
(DAP@SIi0O2)
(DAP)
Ammonium
Polyphosphat  Epoxy Resin 15 34.4 V-1 [5]
e (APP)
Modified APP )
Epoxy Resin 15 37.1 V-0 [51[6]
(DDP)
Ammonium Pistacia . . .
) Not Specified  Effective Not Specified
Sulfate (AS) lentiscus L.
_ _ _ Less
Huntite/Hydro  Pistacia N ) »
_ _ Not Specified  Effective than  Not Specified
magnesite lentiscus L.

DAP/AS

Cone Calorimetry Data

Cone calorimetry measures key fire behavior parameters such as the peak Heat Release Rate

(PHRR) and Total Heat Release (THR). Lower values indicate better fire retardancy.
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Fire

Polymer/Ma Concentrati pHRR THR
Retardant . Source
terial on (wt%) (kWIm?) (MJIm?)
Agent
Diammonium
Wood-based
Phosphate ) 10 - ~1.4 [7]
decking
(DAP)
Ammonium Wood
Lower than Lower than
Polyphosphat  Flour/PP 15 [8]
) neat polymer neat polymer
e (APP) Composite
Expandable Wood
) Lower than Lower than
Graphite Flour/PP 15 [8]
] neat polymer neat polymer
(EG) Composite
Wood
EG + APP 10 (EG) +5 Lowest Lowest
o Flour/PP [8]
(Synergistic) ] (APP) among tested  among tested
Composite
N Reduced by Reduced by
Modified APP )
Epoxy Resin 15 32.3% vs 32.3% vs [5][6]
(DDP)

neat EP neat EP

Thermogravimetric Analysis (TGA) Data

TGA evaluates the thermal stability of materials by measuring weight loss as a function of
temperature. A higher char yield at elevated temperatures is indicative of better fire retardant
performance.

| Fire Retardant Agent | Polymer/Material | Temperature (°C) | Char Yield (%) | Source | | :--- | :-
- | :--- | :--- | :--- | :--- | | Diammonium Phosphate (DAP) | Flax Fibers | Not Specified | Increased
[[9] | | Ammonium Polyphosphate (APP) | - | 800 | 28.1 |[5] | | Modified APP (DDP) | - | 800 |
44.6 |[5] | | Untreated Cotton | Cotton Fibers | Not Specified | Lower |[10] | | DAP-treated Cotton
| Cotton Fibers | Not Specified | Higher [[10] |

Experimental Protocols
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Detailed methodologies for the key experiments cited are provided to ensure reproducibility
and a clear understanding of the presented data.

Limiting Oxygen Index (LOI) Test

» Standard: ASTM D2863 / 1ISO 4589-2.

o Apparatus: A heat-resistant glass tube, a specimen holder, gas supply (oxygen and
nitrogen), and an ignition source.

e Procedure:

o

A vertically oriented specimen is placed inside the glass column.

[¢]

A mixture of oxygen and nitrogen is introduced at the bottom of the column.

[e]

The top of the specimen is ignited.

[e]

The oxygen concentration in the gas mixture is systematically varied until the minimum
concentration that just supports flaming combustion is determined.[2]

UL-94 Vertical Burn Test

e Standard: UL-94.
» Apparatus: A test chamber, a specimen holder, a Bunsen burner, and a cotton patch.

e Procedure:

[¢]

A rectangular test specimen is held vertically.

o Aflame is applied to the bottom of the specimen for 10 seconds and then removed. The
duration of flaming is recorded.

o The flame is reapplied for another 10 seconds and removed. The duration of flaming and
glowing is recorded.

o Observations are made regarding the dripping of flaming particles that might ignite the
cotton patch below.
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o Materials are classified as V-0, V-1, or V-2 based on the flaming time, glowing time, and
dripping behavior.

Cone Calorimeter Test

» Standard: ASTM E1354 / 1SO 5660-1.

o Apparatus: A conical radiant heater, a specimen holder, an exhaust system with gas
analysis, and a load cell.[11]

e Procedure:
o A100mm x 100mm specimen is placed horizontally under the conical heater.[11][12]
o The specimen is exposed to a constant heat flux (e.g., 35 or 50 kW/m?2).[11][12]
o An electric spark ignites the gases emitted from the decomposing material.

o The rate of heat release is determined by measuring the oxygen consumption in the
exhaust stream.[11]

o Other parameters like mass loss, time to ignition, and smoke production are also
recorded.[12]

Thermogravimetric Analysis (TGA)

e Apparatus: A high-precision balance with a furnace.

e Procedure:

o

A small sample of the material is placed in a crucible.

[¢]

The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

[¢]

The weight of the sample is continuously monitored as the temperature increases.

o

The resulting data is plotted as weight loss versus temperature, from which thermal
stability and char yield are determined.
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Mechanisms of Fire Retardancy

The fire retardant mechanisms of DAP and the compared agents involve different chemical and
physical actions in both the gas and condensed phases.

Diammonium Phosphate (DAP)

DAP functions in both the condensed and gas phases. Upon heating, it decomposes to release
ammonia (NHs) and phosphoric acid (HzPOa4). The ammonia gas dilutes the flammable gases
and oxygen in the gas phase. In the condensed phase, the phosphoric acid catalyzes the
dehydration of the polymer, promoting the formation of a protective char layer that insulates the
underlying material from heat and fuel.[13][14]

Dilution of
’—> Ammonia (NH3) Flammable Gases
& Oxygen
(DAP) Decomposition
’ Phosphoric Acid (HsPOa) H )—> Catalytic }_.{ Protective Thermal Insulation
Dehydration Char Layer & Fuel Barrier

Click to download full resolution via product page

Fire retardant mechanism of Diammonium Phosphate (DAP).

Ammonium Polyphosphate (APP)

Similar to DAP, APP acts in both the gas and condensed phases. It thermally decomposes to
produce ammonia and polyphosphoric acid. The polyphosphoric acid promotes char formation,
creating a barrier. The release of non-flammable gases like ammonia dilutes the fuel in the gas
phase.[15][16]
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Fire retardant mechanism of Ammonium Polyphosphate (APP).

Huntite and Hydromagnesite

These mineral fire retardants act primarily through endothermic decomposition. When heated,
they release water and carbon dioxide. This process absorbs heat, cooling the material, and
the released gases dilute the flammable vapors and oxygen in the surrounding atmosphere.

Huntite can also form a stable, insulating residue.[17][18][19]
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Fire retardant mechanism of Huntite and Hydromagnesite.

Expandable Graphite (EG)

Expandable graphite is an intumescent fire retardant. Upon heating, the layers of graphite
expand significantly, forming a thick, insulating char layer ("worm-like" structure). This layer
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acts as a physical barrier, preventing heat transfer to the polymer and limiting the release of
flammable gases.[8][20][21][22][23]

Heat Insulation

Expandable Graphite Exfoliation & .| Intumescent )
Iz (EG) Expansion "| Char Layer

Flammable Gas
Barrier

Click to download full resolution via product page

Fire retardant mechanism of Expandable Graphite (EG).

Experimental Workflow

The general workflow for evaluating the fire retardancy of a material treated with a fire retardant
agent is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative fire retardancy performance of
diammonium phosphate and other agents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2934670#comparative-fire-retardancy-performance-
of-diammonium-phosphate-and-other-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b2934670#comparative-fire-retardancy-performance-of-diammonium-phosphate-and-other-agents
https://www.benchchem.com/product/b2934670#comparative-fire-retardancy-performance-of-diammonium-phosphate-and-other-agents
https://www.benchchem.com/product/b2934670#comparative-fire-retardancy-performance-of-diammonium-phosphate-and-other-agents
https://www.benchchem.com/product/b2934670#comparative-fire-retardancy-performance-of-diammonium-phosphate-and-other-agents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2934670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2934670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

